(cyclopropylmethyl){1-[5-methyl-1-(1-naphthyl)-1H-pyrazol-4-yl]ethyl}amine

• IUPAC Name: N-(cyclopropylmethyl)-1-(5-methyl-1-naphthalen-1-ylpyrazol-4-yl)ethanamine
• InChI: InChI=1S/C20H23N3/c1-14(21-12-16-10-11-16)19-13-22-23(15(19)2)20-9-5-7-17-6-3-4-8-18(17)20/h3-9,13-14,16,21H,10-12H2,1-2H3
• InChI Key: WPFZBCGQLLRFSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=CC3=CC=CC=C32)C(C)NCC4CC4
• Molecular Formula: C20H23N3
• Molecular Weight: 305.4 g/mol

Description

(cyclopropylmethyl){1-[5-methyl-1-(1-naphthyl)-1H-pyrazol-4-yl]ethyl}amine, also known as CPME, is a chemical compound that has been extensively studied for its potential applications in scientific research. CPME is a derivative of pyrazole and is known to exhibit various biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of (cyclopropylmethyl){1-[5-methyl-1-(1-naphthyl)-1H-pyrazol-4-yl]ethyl}amine is not fully understood. However, it is believed to act through the modulation of various signaling pathways in the body. (cyclopropylmethyl){1-[5-methyl-1-(1-naphthyl)-1H-pyrazol-4-yl]ethyl}amine has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of pro-inflammatory mediators. (cyclopropylmethyl){1-[5-methyl-1-(1-naphthyl)-1H-pyrazol-4-yl]ethyl}amine has also been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects:
(cyclopropylmethyl){1-[5-methyl-1-(1-naphthyl)-1H-pyrazol-4-yl]ethyl}amine has been found to exhibit various biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory mediators such as prostaglandins and cytokines. (cyclopropylmethyl){1-[5-methyl-1-(1-naphthyl)-1H-pyrazol-4-yl]ethyl}amine has also been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Additionally, (cyclopropylmethyl){1-[5-methyl-1-(1-naphthyl)-1H-pyrazol-4-yl]ethyl}amine has been found to exhibit anti-microbial properties against various bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

(cyclopropylmethyl){1-[5-methyl-1-(1-naphthyl)-1H-pyrazol-4-yl]ethyl}amine has several advantages for use in lab experiments. It is a stable compound that is easy to synthesize and purify. (cyclopropylmethyl){1-[5-methyl-1-(1-naphthyl)-1H-pyrazol-4-yl]ethyl}amine is also relatively inexpensive and can be easily modified to obtain derivatives with different biological activities. However, (cyclopropylmethyl){1-[5-methyl-1-(1-naphthyl)-1H-pyrazol-4-yl]ethyl}amine has some limitations for use in lab experiments. It has low solubility in water, which can limit its use in certain assays. Additionally, (cyclopropylmethyl){1-[5-methyl-1-(1-naphthyl)-1H-pyrazol-4-yl]ethyl}amine has not been extensively studied for its potential toxicity, which could limit its use in certain applications.

Future Directions

There are several future directions for the study of (cyclopropylmethyl){1-[5-methyl-1-(1-naphthyl)-1H-pyrazol-4-yl]ethyl}amine. One potential direction is the development of (cyclopropylmethyl){1-[5-methyl-1-(1-naphthyl)-1H-pyrazol-4-yl]ethyl}amine derivatives with improved solubility and bioavailability. Another potential direction is the study of (cyclopropylmethyl){1-[5-methyl-1-(1-naphthyl)-1H-pyrazol-4-yl]ethyl}amine in combination with other compounds for the treatment of various diseases. Additionally, the potential toxicity of (cyclopropylmethyl){1-[5-methyl-1-(1-naphthyl)-1H-pyrazol-4-yl]ethyl}amine should be further studied to determine its safety for use in humans.

Synthesis Methods

(cyclopropylmethyl){1-[5-methyl-1-(1-naphthyl)-1H-pyrazol-4-yl]ethyl}amine can be synthesized using a multistep process that involves the reaction between 1-(1-naphthyl)-5-methyl-1H-pyrazole-4-carbaldehyde and cyclopropylmethylamine. The reaction is carried out in the presence of a catalyst such as palladium on carbon and a base such as potassium carbonate. The resulting product is purified using chromatography techniques to obtain pure (cyclopropylmethyl){1-[5-methyl-1-(1-naphthyl)-1H-pyrazol-4-yl]ethyl}amine.

Scientific Research Applications

(cyclopropylmethyl){1-[5-methyl-1-(1-naphthyl)-1H-pyrazol-4-yl]ethyl}amine has been studied extensively for its potential applications in scientific research. It has been found to exhibit various biological activities such as anti-inflammatory, anti-cancer, and anti-microbial properties. (cyclopropylmethyl){1-[5-methyl-1-(1-naphthyl)-1H-pyrazol-4-yl]ethyl}amine has also been studied for its potential use as a ligand in drug discovery and development.